Cas no 100377-77-3 (4-ethyl-3-nitrobenzene-1-sulfonamide)

4-ethyl-3-nitrobenzene-1-sulfonamide structure
100377-77-3 structure
Product Name:4-ethyl-3-nitrobenzene-1-sulfonamide
CAS No:100377-77-3
MF:C8H10N2O4S
MW:230.241000652313
MDL:MFCD07626334
CID:3151639
PubChem ID:17352629
Update Time:2025-04-21

4-ethyl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-3-nitrobenzene-1-sulfonamide
    • 4-ethyl-3-nitrobenzenesulfonamide
    • 4-ethyl-3-nitro-benzenesulfonamide
    • MFCD07626334
    • 2-Nitroethylbenzol-4-sulfonamid
    • Benzenesulfonamide, 4-ethyl-3-nitro-
    • AKOS003368866
    • EN300-272061
    • 100377-77-3
    • CS-0296550
    • MDL: MFCD07626334
    • Inchi: 1S/C8H10N2O4S/c1-2-6-3-4-7(15(9,13)14)5-8(6)10(11)12/h3-5H,2H2,1H3,(H2,9,13,14)
    • InChI Key: MWDFYPDSWMARNT-UHFFFAOYSA-N
    • SMILES: C1(S(N)(=O)=O)=CC=C(CC)C([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 230.036128g/mol
  • Monoisotopic Mass: 230.036128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 230.24g/mol
  • XLogP3: 1.1
  • Topological Polar Surface Area: 114Ų

4-ethyl-3-nitrobenzene-1-sulfonamide Pricemore >>

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Enamine
EN300-272061-0.5g
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Enamine
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